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Compound of Interest

Compound Name: Glycolic Acid

Cat. No.: B6592874

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with glycolic acid. Adherence to these procedural steps is
essential for ensuring personal safety and regulatory compliance.

Glycolic acid is classified as a corrosive and an irritant that can cause severe skin burns and
eye damage.[1] Inhalation of its vapors, mists, or dust can also be harmful and cause
respiratory irritation.[2][3] Therefore, strict adherence to safety protocols and the use of
appropriate personal protective equipment (PPE) are mandatory.

Personal Protective Equipment (PPE) Summary

Proper PPE is the first line of defense against the hazards of glycolic acid. The following table
summarizes the required equipment for handling this chemical.
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PPE Category

Specifications &
Recommendations

Rationale

Eye & Face Protection

Chemical safety goggles are
required. For splash hazards,
use in conjunction with a face
shield.[4][5][6]

Protects against severe eye
irritation, chemical burns, and
permanent vision damage from

splashes.[1]

Hand Protection

Nitrile or Butyl rubber gloves
are recommended.[7] Always
inspect gloves for integrity
before use and use proper
removal techniques to avoid

skin contact.[5]

Prevents direct skin contact,
which can cause severe

irritation and chemical burns.

[1]

Skin & Body Protection

Alab coat is essential.[8] For
larger quantities or significant
splash risk, use impervious
protective clothing such as
aprons or suits.[3][6] Protective
boots may be required

depending on the situation.[4]

Minimizes skin exposure from
spills or splashes.
Contaminated clothing must be
removed immediately and

washed before reuse.[3][4]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[9] If ventilation is insufficient
or exposure limits may be
exceeded, a NIOSH/MSHA-
approved respirator is
required.[3][6][10] For fires or
major spills, a self-contained
breathing apparatus (SCBA) is
necessary.[1][10]

Protects against inhalation of
harmful vapors or mists that
can cause respiratory tract
irritation and burns.[1][11]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is crucial for laboratory safety.
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Step 1: Safe Handling and Storage

Handling:

Ventilation: Always handle glycolic acid in a well-ventilated area. Local exhaust ventilation
or a chemical fume hood is strongly recommended.[9]

» Avoid Inhalation: Do not breathe vapors, mists, or spray.[2][12]

o Safe Transfer: When transferring, use chemical-resistant containers (e.g., glass, HDPE) and
avoid adding water directly to the acid to prevent a violent reaction.[1][2][8]

e Hygiene: Wash hands thoroughly after handling.[5] Eyewash stations and safety showers
must be readily accessible in the work area.[4][6][9]

Storage:
o Container: Keep containers tightly closed in a cool, dry, and well-ventilated place.[1][12][13]

o Compatibility: Store separately from incompatible materials such as strong bases, oxidizers,
reducing agents, and metals.[1][8][14] Use designated acid storage cabinets.[8]

e Environment: Protect containers from physical damage, extreme temperatures, and direct
sunlight.[8][13]

Step 2: Emergency Procedures
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention from an ophthalmologist.[1][12]

o Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area
with plenty of water.[12] Call a physician immediately.

 Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Seek immediate medical attention.[3]
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Ingestion: Rinse mouth with water. Do NOT induce vomiting due to the risk of perforation.[3]
Call a physician or poison control center immediately.[3]

Spill Response:

Evacuate all non-essential personnel from the area.

Wear full PPE, including respiratory protection if necessary.[1]

Contain the spill using absorbent, inert materials like sand or vermiculite.[1]
Neutralize the spill with a mild base, such as sodium bicarbonate.[1][11]

Collect all contaminated materials into a sealed, properly labeled hazardous waste container.

[1]

Clean the spill area with water and a mild detergent.[1]

Step 3: Waste Disposal Plan

Regulatory Compliance: Always consult federal, state, and local environmental regulations
before disposing of glycolic acid waste.[11][15]

Neutralization: If permitted by local regulations, glycolic acid can be neutralized with a mild
base like sodium bicarbonate.[15] The pH should be adjusted to between 5.0 and 12.5
before any potential drain disposal.[16]

Prohibited Disposal: Never dispose of glycolic acid in the regular trash or down the drain
unless it is neutralized and explicitly permitted by local authorities.[1][15]

Hazardous Waste Collection: If not neutralizing, or if required by law, collect all glycolic acid
waste in a clearly labeled, sealed, and chemical-resistant container.[15]

Professional Disposal: Arrange for the collected hazardous waste to be transported to a
certified hazardous waste disposal facility.[5][15]

Visual Workflow

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.chempoint.com/products/download?grade=5174&type=sds
https://www.chempoint.com/products/download?grade=5174&type=sds
https://www.laballey.com/blogs/articles/glycolic-acid-safety-handling-article
https://www.laballey.com/blogs/articles/glycolic-acid-safety-handling-article
https://www.laballey.com/blogs/articles/glycolic-acid-safety-handling-article
https://www.oxfordlabfinechem.com/msds/(G-04440)%20GLYCOLIC%20ACID%2070%20(In%20Water)%20(For%20Synthesis).pdf
https://www.laballey.com/blogs/articles/glycolic-acid-safety-handling-article
https://www.laballey.com/blogs/articles/glycolic-acid-safety-handling-article
https://www.benchchem.com/product/b6592874?utm_src=pdf-body
https://www.oxfordlabfinechem.com/msds/(G-04440)%20GLYCOLIC%20ACID%2070%20(In%20Water)%20(For%20Synthesis).pdf
https://www.laballey.com/blogs/blog/how-to-safely-dispose-of-glycolic-acid
https://www.benchchem.com/product/b6592874?utm_src=pdf-body
https://www.laballey.com/blogs/blog/how-to-safely-dispose-of-glycolic-acid
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b6592874?utm_src=pdf-body
https://www.laballey.com/blogs/articles/glycolic-acid-safety-handling-article
https://www.laballey.com/blogs/blog/how-to-safely-dispose-of-glycolic-acid
https://www.benchchem.com/product/b6592874?utm_src=pdf-body
https://www.laballey.com/blogs/blog/how-to-safely-dispose-of-glycolic-acid
https://www.cdhfinechemical.com/images/product/msds/18_1601751772_GlycolicAcid-CASNO-79-14-1-MSDS.pdf
https://www.laballey.com/blogs/blog/how-to-safely-dispose-of-glycolic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6592874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the logical workflow for safely handling glycolic acid from
preparation through disposal.
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Caption: Workflow for safe handling of Glycolic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://redox.com/wp-content/sds/382.pdf
https://www.chempoint.com/products/download?grade=5174&type=sds
https://media.laballey.com/docbuilder/glycolic-acid-30-solution-lab-grade-safety-data-sheet-6537a00322bd6.pdf
https://www.cdhfinechemical.com/images/product/msds/18_1601751772_GlycolicAcid-CASNO-79-14-1-MSDS.pdf
https://pim-resources.coleparmer.com/sds/97216.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.laballey.com/blogs/blog/how-to-store-glycolic-acid
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ACR15451~~PDF~~MTR~~CGV4~~EN~~2022-04-02%2016:49:21~~Glycolic%20acid~~
https://www.pccarx.com/Documents/msds_pdf/50-2705.pdf?d=638998535567627718
https://www.oxfordlabfinechem.com/msds/(G-04440)%20GLYCOLIC%20ACID%2070%20(In%20Water)%20(For%20Synthesis).pdf
https://www.carlroth.com/medias/SDB-1LEY-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTM3MzJ8YXBwbGljYXRpb24vcGRmfGFEVmpMMmc1WWk4NU1qSTFPRE13T0RVNE56Z3lMMU5FUWw4eFRFVlpYMDFVWDBWT0xuQmtaZ3w2YTAzZGU2ZTQzZGEyN2NmYmI5NWExYmNiMDg2Yjg1MzI3MGZkMzdlNWMxZjVlOTdkNzYzYjU5MGRiYzA5MWU0
https://www.lobachemie.com/lab-chemical-msds/MSDS-GLYCOLIC-ACID-70-WATER-CASNO-79-14-03983-EN.aspx
https://www.scribd.com/document/800145649/Glycolic-Acid-70-Solution-Lab-Grade-Safety-Data-Sheet-6705a56db9b5b
https://www.laballey.com/blogs/blog/how-to-safely-dispose-of-glycolic-acid
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b6592874#personal-protective-equipment-for-handling-glycolic-acid
https://www.benchchem.com/product/b6592874#personal-protective-equipment-for-handling-glycolic-acid
https://www.benchchem.com/product/b6592874#personal-protective-equipment-for-handling-glycolic-acid
https://www.benchchem.com/product/b6592874#personal-protective-equipment-for-handling-glycolic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6592874?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6592874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6592874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

